Cas no 40106-18-1 (2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide)

• Product Name: 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide
• CAS No: 40106-18-1
• MF: C₁₅H₂₄N₂OS
• MW: 280.428862571716
• MDL: MFCD01993635
• CID: 2952297
• PubChem ID: 2887407
• Update Time: 2025-07-16

2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 14-氨基-13-硫二环[10.3.0]十五-1(12),14-双烯-15-甲酰胺
• CBMicro_032789
• Oprea1_063484
• BBL037388
• STK348751
• 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carboxamide
• ALBB-001805
• 40106-18-1
• AKOS000304290
• H21715
• CS-0316010
• MFCD01993635
• BIM-0032851.P001
• CHEMBL1479796
• 2-amino-4H,5H,6H,7H,8H,9H,10H,11H,12H,13H-cyclododeca[b]thiophene-3-carboxamide
• VS-14119
• AK-968/41024518
• 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide

• MDL： MFCD01993635
• Inchi： 1S/C15H24N2OS/c16-14(18)13-11-9-7-5-3-1-2-4-6-8-10-12(11)19-15(13)17/h1-10,17H2,(H2,16,18)
• InChI Key： ZWYJGZBVZUJYQE-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CCCCCCCCCC2)N

Computed Properties

• Exact Mass: 280.16093457Da
• Monoisotopic Mass: 280.16093457Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 97.4

Additional information on 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide

Recent Advances in the Study of 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide (CAS: 40106-18-1)

The compound 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide (CAS: 40106-18-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The structural motif of the decahydrocyclododecabthiophene core, combined with the carboxamide functional group, provides a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide exhibited potent inhibitory activity against a range of tyrosine kinases, including those implicated in cancer and inflammatory diseases. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent research has also explored the compound's potential as a modulator of G protein-coupled receptors (GPCRs). A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of the compound displayed high affinity for specific GPCR subtypes, suggesting its utility in the development of novel therapeutics for neurological and metabolic disorders. The study employed molecular docking and in vitro assays to validate the compound's binding interactions.

The synthesis of 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide has also seen significant improvements in recent years. A 2023 paper in Organic Process Research & Development described a scalable and efficient synthetic route that reduces the number of steps and improves overall yield. This advancement is particularly important for the compound's potential commercialization and large-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the further optimization and application of this compound. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through continued research. Future studies are expected to focus on the development of more potent and selective derivatives, as well as the exploration of new therapeutic indications.

In conclusion, 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide (CAS: 40106-18-1) represents a promising scaffold for the development of novel therapeutics. Its versatility, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in medicinal chemistry. Continued research in this area is likely to yield further insights and potential drug candidates in the coming years.